99-94-5

4-Methylbenzoic acid

In Stock

• CAS RN:
• 99-94-5

• Formula:
• C8H8O2

• InChI:
• InChI=1S/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10)

• InChIKey:
• LPNBBFKOUUSUDB-UHFFFAOYSA-N

• 4-Methylbenzoic acid, also known as p-toluic acid or p-toluate, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. 4-Methylbenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 4-Methylbenzoic acid has been primarily detected in saliva. Within the cell, 4-methylbenzoic acid is primarily located in the cytoplasm. Outside of the human body, 4-methylbenzoic acid can be found in brassicas. This makes 4-methylbenzoic acid a potential biomarker for the consumption of this food product.
  P-toluic acid is a white powder. Sublimes. (NTP, 1992)
  P-toluic acid is a methylbenzoic acid in which the methyl substituent is located at position 4. It is a conjugate acid of a p-toluate.

(+)-p-Menth-1-ene

• CAS RN:
• 499-94-5

• Formula:
• C10H18

• InChI:
• InChI=1S/C10H18/c1-8(2)10-6-4-9(3)5-7-10/h4,8,10H,5-7H2,1-3H3/t10-/m1/s1

• InChIKey:
• FAMJUFMHYAFYNU-SNVBAGLBSA-N

• (S)-1-p-menthene is a 1-methyl-4-(propan-2-yl)cyclohex-1-ene that is the (S)-enantiomer of 1-p-menthene. It has a role as a plant metabolite. It is an enantiomer of a (R)-1-p-menthene.

7-amino-2-methyl[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one

In Stock

• CAS RN:
• 5899-94-5

• Formula:
• C6H7N5O

• InChI:
• InChI=1S/C6H7N5O/c1-3-8-6-9-5(12)2-4(7)11(6)10-3/h2H,7H2,1H3,(H,8,9,10,12)

• InChIKey:
• VOSRESBYHLVUSD-UHFFFAOYSA-N

• 7-amino-2-methyl[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C6H7N5O and its molecular weight is 165.15 g/mol. The purity is usually 95%.

3',4'-Dihydro-1'H-spiro[cyclohexane-1,2'-quinoline]

Usually In Stock

• CAS RN:
• 42899-94-5

• Formula:
• C14H19N

• InChI:
• InChI=1S/C14H19N/c1-4-9-14(10-5-1)11-8-12-6-2-3-7-13(12)15-14/h2-3,6-7,15H,1,4-5,8-11H2

• InChIKey:
• JEJQRVJSXXFLEO-UHFFFAOYSA-N

• 3',4'-Dihydro-1'H-spiro[cyclohexane-1,2'-quinoline] is a useful research compound. Its molecular formula is C14H19N and its molecular weight is 201.313. The purity is usually 95%.

Potassium 6-bromo-2-naphthyl sulphate

Usually In Stock

• CAS RN:
• 71799-94-5

• Formula:
• C10H8BrKO4S

• InChI:
• InChI=1S/C10H7BrO4S.K/c11-9-3-1-8-6-10(15-16(12,13)14)4-2-7(8)5-9;/h1-6H,(H,12,13,14);/q;+1/p-1

• InChIKey:
• DNFWQBQETQGZLC-UHFFFAOYSA-N

• Potassium 6-bromo-2-naphthyl sulphate is a useful research compound. Its molecular formula is C10H8BrKO4S and its molecular weight is 343.24 g/mol. The purity is usually 95%.

Paniculidine B

In Stock

• CAS RN:
• 97399-94-5

• Formula:
• C14H19NO2

• InChI:
• InChI=1S/C14H19NO2/c1-11(10-16)7-8-12-9-15(17-2)14-6-4-3-5-13(12)14/h3-6,9,11,16H,7-8,10H2,1-2H3/t11-/m1/s1

• InChIKey:
• FGYVMFMFZWJGDY-LLVKDONJSA-N

• (2R)-4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol is a natural product found in Murraya paniculata with data available.

Methyl 3-{[(3-bromophenyl)carbonyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate

• CAS RN:
• 767299-94-5

• Formula:
• C21H24BrN3O3

• InChI:
• InChI=1S/C21H24BrN3O3/c1-3-24-9-11-25(12-10-24)19-8-7-16(21(27)28-2)14-18(19)23-20(26)15-5-4-6-17(22)13-15/h4-8,13-14H,3,9-12H2,1-2H3,(H,23,26)

• InChIKey:
• GMMKIABFVUDNOT-UHFFFAOYSA-N

• Methyl 3-{[(3-bromophenyl)carbonyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate is a useful research compound. Its molecular formula is C21H24BrN3O3 and its molecular weight is 446.3g/mol. The purity is usually 95%.

[4-(1-Benzofuran-2-yl)-1,3-thiazol-2-yl]acetonitrile

In Stock

• CAS RN:
• 851399-94-5

• Formula:
• C13H8N2OS

• InChI:
• InChI=1S/C13H8N2OS/c14-6-5-13-15-10(8-17-13)12-7-9-3-1-2-4-11(9)16-12/h1-4,7-8H,5H2

• InChIKey:
• CMNZBWIIQAXJSO-UHFFFAOYSA-N

• [4-(1-Benzofuran-2-yl)-1,3-thiazol-2-yl]acetonitrile is a useful research compound. Its molecular formula is C13H8N2OS and its molecular weight is 240.28. The purity is usually 95%.

3-(4-tert-butylphenyl)sulfonyl-6-ethoxy-1H-quinolin-4-one

In Stock

• CAS RN:
• 872199-94-5

• Formula:
• C21H23NO4S

• InChI:
• InChI=1S/C21H23NO4S/c1-5-26-15-8-11-18-17(12-15)20(23)19(13-22-18)27(24,25)16-9-6-14(7-10-16)21(2,3)4/h6-13H,5H2,1-4H3,(H,22,23)

• InChIKey:
• YCHQSYSEFTVNKN-UHFFFAOYSA-N

• 3-(4-tert-butylphenyl)sulfonyl-6-ethoxy-1H-quinolin-4-one is a useful research compound. Its molecular formula is C21H23NO4S and its molecular weight is 385.48. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 893999-94-5

• Formula:
• C19H16N4O3S

• InChI:
• InChI=1S/C19H16N4O3S/c24-18(21-10-13-1-3-16-17(9-13)26-12-25-16)11-27-19-4-2-15(22-23-19)14-5-7-20-8-6-14/h1-9H,10-12H2,(H,21,24)

• InChIKey:
• QILIQIKWBISAQW-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H16N4O3S and its molecular weight is 380.42. The purity is usually 95%.

N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(5-methylisoxazol-3-yl)oxalamide

In Stock

• CAS RN:
• 953199-94-5

• Formula:
• C17H26N4O3

• InChI:
• InChI=1S/C17H26N4O3/c1-12-10-15(20-24-12)19-17(23)16(22)18-11-13-6-8-21(9-7-13)14-4-2-3-5-14/h10,13-14H,2-9,11H2,1H3,(H,18,22)(H,19,20,23)

• InChIKey:
• BSNVPYYUZJRKIX-UHFFFAOYSA-N

• N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C17H26N4O3 and its molecular weight is 334.42. The purity is usually 95%.

1-(2,2-Difluoroethoxy)-4-nitrobenzene

• CAS RN:
• 937599-94-5

• Formula:
• C8H7F2NO3

• InChI:
• InChI=1S/C8H7F2NO3/c9-8(10)5-14-7-3-1-6(2-4-7)11(12)13/h1-4,8H,5H2

• InChIKey:
• KRXKWFVOIJTODE-UHFFFAOYSA-N

• 1-(2,2-Difluoroethoxy)-4-nitrobenzene is a useful research compound. Its molecular formula is C8H7F2NO3 and its molecular weight is 203.14 g/mol. The purity is usually 95%.

N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide

In Stock

• CAS RN:
• 1019099-94-5

• Formula:
• C16H25N3O2S

• InChI:
• InChI=1S/C16H25N3O2S/c1-16(2,3)19-14(12-9-22(21)10-13(12)18-19)17-15(20)11-7-5-4-6-8-11/h11H,4-10H2,1-3H3,(H,17,20)

• InChIKey:
• ZXZPOBTXFMAOAV-UHFFFAOYSA-N

• N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C16H25N3O2S and its molecular weight is 323.46. The purity is usually 95%.

1-(2-((2-methoxyethyl)amino)-2-oxoethyl)-1H-imidazole-4-carboxylic acid

• CAS RN:
• 1695499-94-5

• Formula:
• C9H13N3O4

• InChI:
• InChI=1S/C9H13N3O4/c1-16-3-2-10-8(13)5-12-4-7(9(14)15)11-6-12/h4,6H,2-3,5H2,1H3,(H,10,13)(H,14,15)

• InChIKey:
• ZIXMJXHXCLHHAO-UHFFFAOYSA-N

• 1-(2-((2-methoxyethyl)amino)-2-oxoethyl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H13N3O4 and its molecular weight is 227.22 g/mol. The purity is usually 95%.

1-(Tert-butyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea

In Stock

• CAS RN:
• 1797899-94-5

• Formula:
• C15H24N2O3

• InChI:
• InChI=1S/C15H24N2O3/c1-15(2,3)17-14(18)16-10-13(20-5)11-7-6-8-12(9-11)19-4/h6-9,13H,10H2,1-5H3,(H2,16,17,18)

• InChIKey:
• BPIZIVZYJYAEPO-UHFFFAOYSA-N

• 1-(Tert-butyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea is a useful research compound. Its molecular formula is C15H24N2O3 and its molecular weight is 280.368. The purity is usually 95%.

1-(Pyrrolidin-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 2230799-94-5

• Formula:
• C11H20ClNO2

• InChI:
• InChI=1S/C11H19NO2.ClH/c13-10(14)11(5-1-2-6-11)9-12-7-3-4-8-12;/h1-9H2,(H,13,14);1H

• InChIKey:
• LLRRNRSJXZOFSF-UHFFFAOYSA-N

• 1-(Pyrrolidin-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C11H20ClNO2 and its molecular weight is 233.74. The purity is usually 95%.

1-[4-[4-[2-(2-Chlorophenoxy)ethyl]piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

In Stock

• CAS RN:
• 2361699-94-5

• Formula:
• C21H28ClN3O3

• InChI:
• InChI=1S/C21H28ClN3O3/c1-2-20(26)24-9-7-17(8-10-24)21(27)25-13-11-23(12-14-25)15-16-28-19-6-4-3-5-18(19)22/h2-6,17H,1,7-16H2

• InChIKey:
• PNPYYZMYNWSPCF-UHFFFAOYSA-N

• 1-[4-[4-[2-(2-Chlorophenoxy)ethyl]piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C21H28ClN3O3 and its molecular weight is 405.92. The purity is usually 95%.

2-Methylpyridine-5-boronic acid

• CAS RN:
• 659742-21-9; 99-94-5

• Formula:
• C6H8BNO2

• InChI:
• InChI=1S/C6H8BNO2/c1-5-2-3-6(4-8-5)7(9)10/h2-4,9-10H,1H3

• InChIKey:
• MZUSCPDSQJSBSY-UHFFFAOYSA-N

• 2-Methylpyridine-5-boronic acid is a useful research compound. Its molecular formula is C6H8BNO2 and its molecular weight is 136.95. The purity is usually 95%.